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Introduction

Pilabactam (formerly known as ANT3310) is a novel, broad-spectrum serine B-lactamase
inhibitor of the diazabicyclooctane (DBO) class. It is being developed to be used in combination
with B-lactam antibiotics to combat infections caused by multidrug-resistant Gram-negative
bacteria. This technical guide provides a comprehensive overview of the in vitro activity of
Pilabactam sodium, focusing on its mechanism of action, antimicrobial potentiation, and the
methodologies used for its evaluation.

Mechanism of Action

Pilabactam is a covalent inhibitor of serine B-lactamases (SBLsS), enzymes that are a primary
mechanism of resistance to 3-lactam antibiotics in Gram-negative bacteria.[1][2][3][4][5] Unlike
some other B-lactamase inhibitors, Pilabactam demonstrates potent inhibitory activity against a
wide range of SBLs, including Ambler class A (such as KPC), class C, and, notably, class D
(OXA-type) carbapenemases.[2][3][5] The diazabicyclooctane core of Pilabactam is designed
to react with the active site serine residue of the 3-lactamase, forming a stable, covalent adduct
that inactivates the enzyme. This inactivation restores the efficacy of the partner 3-lactam
antibiotic, allowing it to reach its target, the penicillin-binding proteins (PBPs), and exert its
bactericidal effect.
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The inhibitory activity of Pilabactam against key serine 3-lactamases is summarized in the table

below.

Table 1: Inhibitory Activity of Pilabactam (ANT3310)
: Purified Serine B-l

Enzyme Enzyme Class ICs0 (NM)
KPC-2 A 19.5
OXA-48 D 179
OXA-23 D 32.6
OXA-24/40 D 602
OXA-51 D 542
OXA-58 D 8

Data sourced from Zalacain et al. (2024).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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